Cas no 1072945-89-1 (1-(4-Fluorophenyl)pyrazole-4-boronic acid)

• Product Name: 1-(4-Fluorophenyl)pyrazole-4-boronic acid
• CAS No: 1072945-89-1
• MF: C₉H₈BFN₂O₂
• MW: 205.981425285339
• MDL: MFCD09972100
• CID: 857179
• PubChem ID: 46738684
• Update Time: 2025-06-08

1-(4-Fluorophenyl)pyrazole-4-boronic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-Fluorophenyl)pyrazole-4-boronic acid
• [1-(4-fluorophenyl)pyrazol-4-yl]boronic acid
• 1072945-89-1
• (1-(4-Fluorophenyl)-1H-pyrazol-4-yl)boronic acid
• CS-0138700
• 1-(4-fluorophenyl)-1H-pyrazole-4-boronic acid
• [1-(4-fluorophenyl)-1H-pyrazol-4-yl]boronic acid
• SCHEMBL27833
• EN300-212530
• 1-(4-FLUOROPHENYL)PYRAZOLE-4-BORONICACID
• 1-(4-fluorophenyl)-1H-pyrazol-4-ylboronic acid
• 1-(4-fluorophenyl)-1H-pyrazole-4-ylboronic acid
• MFCD09972100
• AKOS015853465
• BS-25752
• DTXSID40674340
• RKNFXJIPDALCBH-UHFFFAOYSA-N
• AT11996

• MDL： MFCD09972100
• Inchi： 1S/C9H8BFN2O2/c11-8-1-3-9(4-2-8)13-6-7(5-12-13)10(14)15/h1-6,14-15H
• InChI Key： RKNFXJIPDALCBH-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C=C(B(O)O)C=N1

Computed Properties

• Exact Mass: 206.06600
• Monoisotopic Mass: 206.0662858g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.3Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (2 g/l) (25 º C),
• PSA: 58.28000
• LogP: -0.30880

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-(4-Fluorophenyl)pyrazole-4-boronic acid

1-(4-Fluorophenyl)pyrazole-4-boronic acid (CAS No. 1072945-89-1): A Versatile Building Block in Modern Medicinal Chemistry

1-(4-Fluorophenyl)pyrazole-4-boronic acid (CAS No. 1072945-89-1) is a highly versatile compound that has gained significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure and reactivity, serves as a valuable building block in the synthesis of a wide range of bioactive molecules and drug candidates. In this article, we will delve into the chemical properties, synthetic applications, and recent advancements in the use of 1-(4-Fluorophenyl)pyrazole-4-boronic acid.

Chemical Structure and Properties

1-(4-Fluorophenyl)pyrazole-4-boronic acid is a boronic acid derivative with a pyrazole ring substituted by a 4-fluorophenyl group. The boronic acid functionality imparts unique reactivity to the molecule, making it an excellent ligand for palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura coupling. The presence of the fluorine atom on the phenyl ring enhances the electronic properties of the molecule, influencing its reactivity and biological activity.

The compound is typically supplied as a white crystalline solid with a molecular weight of 236.08 g/mol. It is soluble in polar solvents such as water, methanol, and dimethyl sulfoxide (DMSO), which facilitates its use in various synthetic protocols. The stability of 1-(4-Fluorophenyl)pyrazole-4-boronic acid under different reaction conditions is well-documented, making it a reliable reagent in organic synthesis.

Synthetic Applications

1-(4-Fluorophenyl)pyrazole-4-boronic acid has found extensive use in the synthesis of complex organic molecules and pharmaceuticals. One of its primary applications is in Suzuki-Miyaura coupling reactions, where it serves as a boronic acid component to form carbon-carbon bonds with aryl halides or vinyl halides. This reaction is widely used in the preparation of biologically active compounds, including anti-inflammatory agents, anticancer drugs, and antiviral agents.

A recent study published in the Journal of Organic Chemistry highlighted the use of 1-(4-Fluorophenyl)pyrazole-4-boronic acid in the synthesis of novel pyrazole derivatives with potent antitumor activity. The researchers demonstrated that these derivatives exhibited significant cytotoxicity against various cancer cell lines, suggesting their potential as lead compounds for further drug development.

Biological Activity and Therapeutic Potential

The biological activity of 1-(4-Fluorophenyl)pyrazole-4-boronic acid-derived compounds has been extensively studied in recent years. These compounds have shown promise in various therapeutic areas, including oncology, inflammation, and neurodegenerative diseases. The presence of the pyrazole ring and the fluorine-substituted phenyl group contributes to their favorable pharmacological properties, such as high potency, selectivity, and metabolic stability.

In a study published in the European Journal of Medicinal Chemistry, researchers investigated the anti-inflammatory properties of 1-(4-Fluorophenyl)pyrazole-4-boronic acid-based compounds. The results indicated that these compounds effectively inhibited pro-inflammatory cytokines and enzymes, making them potential candidates for treating inflammatory disorders such as rheumatoid arthritis and Crohn's disease.

Current Research Trends and Future Prospects

The ongoing research on 1-(4-Fluorophenyl)pyrazole-4-boronic acid continues to uncover new applications and therapeutic opportunities. One emerging area of interest is the use of these compounds in targeted drug delivery systems. By conjugating 1-(4-Fluorophenyl)pyrazole-4-boronic acid-derived molecules with specific targeting ligands or nanoparticles, researchers aim to enhance their bioavailability and reduce off-target effects.

An example of this approach was demonstrated in a study published in ACS Applied Materials & Interfaces, where scientists developed a nanoparticle-based delivery system for a pyrazole derivative with anti-cancer activity. The results showed improved tumor targeting and reduced systemic toxicity compared to conventional administration methods.

In conclusion, 1-(4-Fluorophenyl)pyrazole-4-boronic acid (CAS No. 1072945-89-1) is a highly versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and reactivity make it an invaluable building block for synthesizing bioactive molecules with diverse therapeutic applications. As research continues to advance, it is likely that new uses for this compound will be discovered, further expanding its impact on modern medicine.